Cas no 39669-78-8 (1,3-Thiazole-4,5-dicarboxaldehyde)
39669-78-8 structure
Product Name:1,3-Thiazole-4,5-dicarboxaldehyde
CAS No:39669-78-8
MF:C5H3NO2S
MW:141.147819757462
CID:303590
PubChem ID:28875388
Update Time:2025-04-19
1,3-Thiazole-4,5-dicarboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Thiazole-4,5-dicarboxaldehyde
- 1,3-Thiazole-4,5-dicarbaldehyde
- A807115
- FT-0690890
- 39669-78-8
- EN300-7606080
- AKOS006344987
- SCHEMBL12257056
- methyl4-iodobutyrate
- Thiazole-4,5-dicarbaldehyde
- 4,5-Thiazoledicarboxaldehyde
- FT-0659628
- 13669-78-8
-
- Inchi: 1S/C5H3NO2S/c7-1-4-5(2-8)9-3-6-4/h1-3H
- InChI Key: BKHZLTKQOBJPLB-UHFFFAOYSA-N
- SMILES: S1C=NC(C=O)=C1C=O
Computed Properties
- Exact Mass: 140.988
- Monoisotopic Mass: 140.988
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 128
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 75.3A^2
- XLogP3: 0.5
Experimental Properties
- Density: 1.478
- Boiling Point: 337.9°C at 760 mmHg
- Flash Point: 158.1°C
- Refractive Index: 1.683
- PSA: 75.27000
- LogP: 0.76810
1,3-Thiazole-4,5-dicarboxaldehyde Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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